Demeton (OS)

• CAS No.: 8065-48-3
• Product Name: Demeton (OS)
• Molecular Formula: (C2H5O)2PS.OCH2CH2SC2H5and (C2H5O)2PO.SCH2CH2SC2H5; C16H38O6P2S4
• Molecular Weight: 516.7 g/mol
• IUPAC Name: diethoxy-(2-ethylsulfanylethoxy)-sulfanylidene-λ5-phosphane;1-diethoxyphosphorylsulfanyl-2-ethylsulfanylethane
• Standard InChI: InChI=1S/2C8H19O3PS2/c1-4-10-12(9,11-5-2)14-8-7-13-6-3;1-4-9-12(13,10-5-2)11-7-8-14-6-3/h2*4-8H2,1-3H3
• Standard InChIKey: FAXIJTUDSBIMHY-UHFFFAOYSA-N
• SMILES: CCOP(=O)(OCC)SCCSCC.CCOP(=S)(OCC)OCCSCC
• Canonical SMILES: CCOP(=O)(OCC)SCCSCC.CCOP(=S)(OCC)OCCSCC
• Boiling Point: 273 °F at 2 mm Hg (EPA, 1998); 134 °C at 2 mm Hg; at 0.27kPa: 134 °C; Decomposes
• Colorform: Amber, oily liquid ...
• Density: 1.183 (EPA, 1998); 1.1183 at 20 °C; Relative density (water = 1): 1.1; 1.12
• Flash Point: 113 °F solution in combustible solvent (EPA, 1998); 113 °F (Closed cup); 113°F
• Melting Point: -13 °F (EPA, 1998); -13°F; <-13°F
• Physical Description: Demeton is an oily liquid with an amber color and an odor of sulfur. Used as an agricultural insecticide. (EPA, 1998); COLOURLESS LIQUID.; Amber, oily liquid with a sulfur-like odor.; Amber, oily liquid with a sulfur-like odor. [insecticide]
• Description: Demeton is an oily liquid with an amber color and an odor of sulfur. Used as an agricultural insecticide. (EPA, 1998); An organothiophosphate insecticide.
• Shelf Life: DECOMP @ ELEVATED TEMP IN AIR; Slowly hydrolyzed by acids, rapidly hydrolyzed by alkalis; oxidizing agents likewise cause transformation to the sulfoxide & sulfone.
• Solubility: 0.01 % (NIOSH, 2016); Sol in propylene glycol, ethanol, toluene and similar hydrocarbons; In water, 6.66X10+2 mg/L at 25 °C; Solubility in water: poor; 0.01%
• Synonyms: Phosphorothioic acid O,O-diethyl S-[2-(ethylthio)ethyl] ester, mixt. contg.; Bayer 8169; Demeton; E 1059; Ethyl systox; Mercaptofos; Mercaptophos; Phosphorothioic acid O,O-diethyl O-[2-(ethylthio)ethyl] ester mixture with O,O-diethyl S-[2-(ethylthio)
• Vapor Density: Heavier than air (EPA, 1998) (Relative to Air); heavier than ai
• Vapor Pressure: 0.00026 mm Hg (EPA, 1998); 3.4X10-4 mm Hg at 20 °C; Vapor pressure, Pa at 20 °C:; 0.0003 mmHg
• PubChem Compound: 24722
• Last Modified: Nov 11 2021